Cas no 30166-77-9 (Sulfone, phenylp-phenylstyryl, (E)- (8CI))

• Product Name: Sulfone, phenylp-phenylstyryl, (E)- (8CI)
• CAS No: 30166-77-9
• MF: C₂₀H₁₆O₂S
• MW: 320.404844284058
• CID: 321872
• PubChem ID: 5382408
• Update Time: 2025-04-19

Sulfone, phenylp-phenylstyryl, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Sulfone, phenylp-phenylstyryl, (E)- (8CI)
• 1-[(E)-2-(benzenesulfonyl)ethenyl]-4-phenylbenzene
• 30166-77-9
• NSC140154
• DTXSID30419247
• NSC-140154

• Inchi： 1S/C20H16O2S/c21-23(22,20-9-5-2-6-10-20)16-15-17-11-13-19(14-12-17)18-7-3-1-4-8-18/h1-16H/b16-15+
• InChI Key： WQYGWXGRLQAGTP-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC(=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 320.08718
• Monoisotopic Mass: 320.0871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.207
• Boiling Point: 542°C at 760 mmHg
• Flash Point: 347.5°C
• Refractive Index: 1.627
• PSA: 34.14
• LogP: 5.87900